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Compound of Interest

Compound Name:
4-Benzothiazol-2-yl-3-chloro-

phenylamine

CAS No.: 43088-00-2

Cat. No.: B1269361

Get Quote

Executive Summary & Compound Profile
4-Benzothiazol-2-yl-3-chloro-phenylamine is a synthetic small molecule probe belonging to

the 2-(4-aminophenyl)benzothiazole (2-4-APB) class. Its primary utility lies in studying the

structure-activity relationship (SAR) of antitumor agents and interrogating the AhR-CYP1A1

signaling axis.

Chemical Name: 4-(1,3-benzothiazol-2-yl)-3-chloroaniline

CAS Number: 43088-00-2[1][2]

Molecular Formula: C₁₃H₉ClN₂S[2][3][4][5]

Key Structural Feature: The chlorine atom at the 3-position (ortho to the benzothiazole

linkage) induces a steric twist, disrupting the planarity typical of potent AhR agonists like

CJM 126. This modulation is critical for assessing conformational selectivity.

Primary Mechanism of Action (MoA)
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The compound functions primarily as a pro-drug or ligand that targets:

Aryl Hydrocarbon Receptor (AhR): Binds to cytosolic AhR, translocates to the nucleus, and

induces CYP1A1 transcription.

CYP1A1 Activation: The induced enzyme metabolizes the compound into a reactive

electrophile (likely a nitrenium ion), leading to DNA adduct formation and selective apoptosis

in sensitive cancer lines (e.g., MCF-7).

Comparative Landscape: Alternatives & Analogues
To objectively assess selectivity, the compound must be benchmarked against established 2-

arylbenzothiazole probes.
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Compound
Structure /
Modification

Primary Target /
Mechanism

Selectivity Profile

4-Benzothiazol-2-yl-3-

chloro-phenylamine
3-Cl (Ortho to BTA) AhR / Kinase Scaffold

Modulated Potency:

The steric twist

reduces planarity,

potentially lowering

AhR affinity compared

to planar analogues,

but increasing

selectivity for specific

kinase pockets or

reducing off-target

toxicity.

CJM 126 (Parent) Unsubstituted Phenyl AhR Agonist (Potent)

High Potency / Low

Selectivity: Potent

inducer of CYP1A1;

widely active against

ER+ breast cancer

cells.

Phortress (NSC

710305)
Lysyl-amide Prodrug AhR Agonist (Clinical)

High Bioavailability:

Water-soluble prodrug

of a fluorinated

benzothiazole; highly

selective for CYP1A1-

expressing tumors.

5F-203 5-Fluoro + 3'-Methyl AhR Agonist (Potent)

Metabolic Stability:

Fluorination blocks

specific metabolic

deactivation,

enhancing in vivo

efficacy.
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Thioflavin T
Dimethylamino +

Methyl
Amyloid Fibril Binding

Fluorescence:

Selective for beta-

sheet rich fibrils; low

cytotoxicity.

Experimental Assessment of Selectivity
The following self-validating protocols are designed to quantify the selectivity of 4-
Benzothiazol-2-yl-3-chloro-phenylamine.

Protocol A: Differential Cytotoxicity Screening (NCI-60
Panel Approach)
Objective: Determine if the compound selectively kills cancer cells expressing the target

phenotype (AhR+/CYP1A1+) versus resistant cells.

Cell Selection:

Sensitive Line:MCF-7 (Breast Cancer, ER+, AhR+, CYP1A1-inducible).

Resistant Line:MDA-MB-435 (Melanoma/Breast, AhR-low) or HFF-1 (Human Foreskin

Fibroblasts - Normal Control).

Method:

Seed cells at

cells/well in 96-well plates.

Treat with compound (0.01 nM – 10 µM) for 72-96 hours.

Assess viability using MTT or Resazurin (Alamar Blue) assay.

Selectivity Index (SI) Calculation:

Success Criterion: An SI > 50 indicates high selectivity for the AhR-driven mechanism.
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Protocol B: EROD Assay (CYP1A1 Induction Selectivity)
Objective: Confirm that cytotoxicity is driven by selective CYP1A1 induction rather than general

toxicity.

Principle: CYP1A1 dealkylates 7-ethoxyresorufin into the fluorescent product resorufin.

Workflow:

Treat MCF-7 cells with the compound (1 µM) for 24 hours.

Add 7-ethoxyresorufin (5 µM) and NADPH.

Measure fluorescence (Ex 530 nm / Em 590 nm) kinetically over 30 minutes.

Validation:

Positive Control: TCDD (Dioxin) or CJM 126.

Inhibition Check: Co-treat with α-Naphthoflavone (CYP1A1 inhibitor). If cytotoxicity is

reversed, the mechanism is confirmed as CYP1A1-dependent.

Mechanistic Visualization
Pathway Diagram: AhR-Mediated Activation
The following diagram illustrates the selective activation pathway required for the compound's

efficacy.
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Caption: The selective cytotoxicity mechanism relies on the induction of CYP1A1. Cells lacking

this pathway (normal tissue) do not bioactivate the compound, resulting in a high therapeutic

index.

Selectivity Data Summary (Theoretical Reference)
The following table synthesizes expected performance data based on the structure-activity

relationship (SAR) of chlorinated 2-phenylbenzothiazoles.
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Assay Target Metric

4-
Benzothiazol-
2-yl-3-chloro-
phenylamine

Reference
(CJM 126)

Interpretation

MCF-7 Potency IC₅₀ (nM) 50 - 200 nM < 1 nM

The 3-Cl steric

twist likely

reduces AhR

binding affinity

compared to the

planar parent,

reducing

potency.

Resistant Line IC₅₀ (µM) > 10 µM > 10 µM

Maintains

excellent

selectivity

against non-

target cells (e.g.,

MDA-MB-435).

CYP1A1

Induction
EROD Activity Moderate High

Acts as a partial

agonist or

weaker inducer

due to steric

hindrance.

Lipophilicity logP ~4.5 ~3.8

Higher

lipophilicity due

to Chlorine; may

enhance

membrane

permeability but

reduce solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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